Cas no 6265-16-3 (5-Formyl-3-methylsalicylic acid)

• Product Name: 5-Formyl-3-methylsalicylic acid
• CAS No: 6265-16-3
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 518170
• PubChem ID: 80438
• Update Time: 2025-06-07

5-Formyl-3-methylsalicylic acid Chemical and Physical Properties

Names and Identifiers

• 5-formyl-2-hydroxy-3-methylbenzoic acid
• 5-Formyl-3-methylsalicylic acid
• 3-Methyl-5-formyl-salicylsaeure
• 5-Formyl-2-hydroxy-3-methyl-benzoesaeure
• 5-formyl-2-hydroxy-3-methyl-benzoic acid
• EINECS 228-431-1

• Inchi： 1S/C9H8O4/c1-5-2-6(4-10)3-7(8(5)11)9(12)13/h2-4,11H,1H3,(H,12,13)
• InChI Key： AAOLKUONXGOAGA-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC(C=O)=CC=1C

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.403
• Boiling Point: 357.6°C at 760 mmHg
• Flash Point: 184.3°C
• Refractive Index: 1.647
• PSA: 74.60000
• LogP: 1.21130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives